Cas no 2877708-99-9 (N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine)

• Product Name: N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine
• CAS No: 2877708-99-9
• MF: C₁₆H₂₁FN₆
• MW: 316.376545667648
• CID: 5308782
• PubChem ID: 165433210
• Update Time: 2025-06-10

N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-[4-(3-fluoro-2-pyridinyl)-1-piperazinyl]-6-methyl-4-pyrimidinamine
• 2877708-99-9
• F6790-1544
• AKOS040873588
• N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine

• Inchi： 1S/C16H21FN6/c1-3-18-14-11-12(2)20-16(21-14)23-9-7-22(8-10-23)15-13(17)5-4-6-19-15/h4-6,11H,3,7-10H2,1-2H3,(H,18,20,21)
• InChI Key： ZBPVYLSUAKMKTM-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1N1CCN(C2N=C(C)C=C(NCC)N=2)CC1

Computed Properties

• Exact Mass: 316.18117286g/mol
• Monoisotopic Mass: 316.18117286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.4±60.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Additional information on N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine

Comprehensive Overview of N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine (CAS No. 2877708-99-9)

The compound N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine (CAS No. 2877708-99-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluoropyridine moiety and a piperazine ring, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific receptors or enzymes, given its pyrimidine core, which is a common scaffold in many bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine has surged due to their versatility in medicinal chemistry. This compound's fluorine substitution is a key feature, as fluorine atoms are known to enhance metabolic stability and bioavailability in drug molecules. Such properties align with current trends in drug design, where researchers prioritize ADME optimization (Absorption, Distribution, Metabolism, and Excretion) to improve therapeutic outcomes.

The synthesis and characterization of CAS No. 2877708-99-9 involve advanced organic chemistry techniques, including cross-coupling reactions and nucleophilic substitutions. These methods are widely discussed in academic and industrial settings, reflecting the growing interest in high-efficiency synthetic routes for complex molecules. Additionally, the compound's piperazine component is a recurring motif in CNS (Central Nervous System) drugs, sparking curiosity about its potential neurological applications.

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Another hot topic linked to this compound is its potential role in precision medicine. With the rise of personalized therapies, molecules like N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine are being explored for their ability to interact with specific biological targets. This aligns with the broader industry shift toward targeted drug delivery and small-molecule inhibitors, which are frequently discussed in both academic literature and patent filings.

In conclusion, N-ethyl-2-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural complexity and functional groups make it a valuable subject for researchers investigating new therapeutic agents or chemical probes. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug design and molecular optimization.